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For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methoxy-3-nitropropane is a bifunctional organic molecule containing both an ether and a

nitroalkane functional group. This guide provides a comprehensive technical overview of its

synthesis, chemical properties, reactivity, and potential applications, particularly as a building

block in organic synthesis and drug discovery. Due to the limited availability of direct

experimental data for this specific compound in peer-reviewed literature, this document

leverages established principles of organic chemistry to propose synthetic routes, predict

spectroscopic data, and discuss its likely reactivity and handling considerations. All claims are

supported by references to analogous systems and foundational chemical knowledge.

Introduction
Nitroalkanes are versatile intermediates in organic synthesis, valued for their ability to

participate in a wide array of carbon-carbon bond-forming reactions and their facile conversion

into other functional groups such as amines and carbonyls.[1] The presence of an ether linkage

within the same molecule, as in 1-Methoxy-3-nitropropane, introduces an additional layer of

chemical functionality and potential for complex molecular architecture construction. The
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methoxy group can influence the molecule's solubility, polarity, and metabolic stability, making it

an intriguing scaffold for the development of novel chemical entities. This guide aims to serve

as a foundational resource for researchers interested in exploring the chemistry and potential

of 1-Methoxy-3-nitropropane.

Physicochemical Properties and Spectroscopic
Analysis
While experimental data for 1-Methoxy-3-nitropropane is not readily available, its key

physicochemical and spectroscopic properties can be predicted based on its structure and data

from analogous compounds.

Predicted Physicochemical Properties
Property

Predicted
Value/Information

Citation

Molecular Formula C₄H₉NO₃

Molecular Weight 119.12 g/mol

Appearance
Likely a colorless to pale

yellow liquid

Boiling Point
Estimated to be in the range of

180-200 °C

Solubility

Expected to be soluble in

common organic solvents. Low

to moderate solubility in water.

Predicted Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of organic

compounds. The following are predicted spectra for 1-Methoxy-3-nitropropane.

The proton NMR spectrum is predicted to show four distinct signals corresponding to the four

unique proton environments in the molecule.
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δ ~4.4 ppm (triplet, 2H): Protons on the carbon adjacent to the nitro group (–CH₂–NO₂).

These protons are significantly deshielded by the strong electron-withdrawing effect of the

nitro group.[2]

δ ~3.6 ppm (triplet, 2H): Protons on the carbon adjacent to the methoxy group (–CH₂–

OCH₃).

δ ~3.3 ppm (singlet, 3H): Protons of the methoxy group (–OCH₃).

δ ~2.2 ppm (quintet, 2H): Protons on the central methylene group (–CH₂–CH₂–CH₂–).

The carbon NMR spectrum is predicted to display four signals, one for each unique carbon

atom.

δ ~75 ppm: Carbon attached to the nitro group (–CH₂–NO₂).

δ ~70 ppm: Carbon attached to the ether oxygen (–CH₂–OCH₃).

δ ~59 ppm: Carbon of the methoxy group (–OCH₃).

δ ~28 ppm: Central methylene carbon (–CH₂–CH₂–CH₂–).

The IR spectrum is expected to show characteristic absorption bands for the nitro and ether

functional groups.

~1550 cm⁻¹ (strong, asymmetric stretch): N–O stretching vibration of the nitro group.[2][3]

~1375 cm⁻¹ (strong, symmetric stretch): N–O stretching vibration of the nitro group.[2][3]

~1100 cm⁻¹ (strong): C–O stretching vibration of the ether linkage.

~2950-2850 cm⁻¹ (medium-strong): C–H stretching vibrations of the alkane backbone.

The mass spectrum under electron ionization (EI) is expected to show a molecular ion peak

(M⁺) at m/z = 119. Key fragmentation patterns would likely involve:

α-cleavage at the ether linkage, leading to fragments such as [CH₂OCH₃]⁺ (m/z = 45).[4][5]
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Loss of the nitro group (NO₂), resulting in a fragment at m/z = 73.

Cleavage of the C-C bonds in the propyl chain.

Synthesis of 1-Methoxy-3-nitropropane
Two plausible synthetic routes for 1-Methoxy-3-nitropropane are proposed based on well-

established organic reactions.

Route 1: Michael Addition
A straightforward approach involves the Michael addition of methanol to 1-nitropropene. This

reaction is typically base-catalyzed.

1-Nitropropene

1-Methoxy-3-nitropropane

 + CH3OH / Base

Methanol (CH3OH)

Base (e.g., NaOCH3)

Click to download full resolution via product page

Caption: Michael addition of methanol to 1-nitropropene.

Experimental Protocol (Proposed):

To a solution of 1-nitropropene (1.0 eq) in anhydrous methanol (acting as both reactant and

solvent) at 0 °C, add a catalytic amount of sodium methoxide (0.1 eq).

Stir the reaction mixture at room temperature and monitor its progress by thin-layer

chromatography (TLC).

Upon completion, neutralize the reaction with a mild acid (e.g., acetic acid).
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Remove the methanol under reduced pressure.

Partition the residue between water and a suitable organic solvent (e.g., diethyl ether).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to

yield the crude product.

Purify the product by fractional distillation under reduced pressure.

Route 2: Williamson Ether Synthesis
An alternative route is the Williamson ether synthesis, which involves the reaction of 3-nitro-1-

propanol with a methylating agent.[6][7]

3-Nitro-1-propanol

Alkoxide Intermediate

+ Base

Base (e.g., NaH)

Methylating Agent (e.g., CH3I)

1-Methoxy-3-nitropropane

+ Methylating Agent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. spectroscopyonline.com [spectroscopyonline.com]

2. orgchemboulder.com [orgchemboulder.com]

3. orgchemboulder.com [orgchemboulder.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Williamson_ether_synthesis
https://byjus.com/chemistry/williamson-ether-synthesis/
https://www.benchchem.com/product/b13594046/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-methoxy-3-nitropropane
https://www.benchchem.com/product/b13594046?utm_src=pdf-custom-synthesis#bc-rfq
https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-x-nitro-groups-an-explosive-proposition
https://www.orgchemboulder.com/Spectroscopy/specttutor/nitro.shtml
https://orgchemboulder.com/Spectroscopy/irtutor/nitrosir.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13594046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. chemistry.miamioh.edu [chemistry.miamioh.edu]

5. scribd.com [scribd.com]

6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

7. byjus.com [byjus.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Methoxy-3-
nitropropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13594046/docs#an-in-depth-technical-guide-to-1-
methoxy-3-nitropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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